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Compound of Interest

Compound Name: Butacetin
CAS No.: 2109-73-1
Cat. No.: B1208508
Get Quote
Introduction

Butacetin, also known as 4'-tert-butoxyacetanilide, is an organic compound with analgesic
properties.[1] This document provides a detailed experimental protocol for the synthesis of
Butacetin, intended for researchers, scientists, and professionals in the field of drug
development. The primary synthesis route described herein is the Williamson ether synthesis, a
robust and widely utilized method for preparing ethers. This method involves the reaction of an
alkoxide with a primary alkyl halide. In this protocol, acetaminophen (paracetamol) is
deprotonated to form a phenoxide, which then acts as a nucleophile to attack an alkyl halide,
yielding Butacetin. A second commercially viable, multi-step synthesis commencing from p-
fluoronitrobenzene is also described.[1][2][3][4][5]

Chemical Properties
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Property Value

Molecular Formula C12H17NO2[6][7]

Molecular Weight 207.27 g/mol [6][7]

IUPAC Name N-(4-butoxyphenyl)acetamide[8]

4'-Butoxyacetanilide, N-(p-

Synonyms butoxyphenyl)acetamide

CAS Number 23563-26-0[8]

Melting Point 185-187°CJ[9]

Boiling Point 384.4+25.0 °C (Predicted)[9]
Density 1.054+0.06 g/cm3 (Predicted)[9]

Experimental Protocol: Williamson Ether Synthesis
of Butacetin from Acetaminophen

This protocol details the synthesis of Butacetin from acetaminophen and 1-iodobutane via a
Williamson ether synthesis.

Materials and Reagents
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Molar Mass (

Reagent Formula Amount Moles
g/mol)

Acetaminophen C8HIONO2 151.16 500 mg 3.31 mmol
Potassium
Carbonate K2CO3 138.21 665 mg 4.81 mmol
(anhydrous)
1-lodobutane C4Hol 184.02 0.64 mL (0.94 g) 5.11 mmol
2-Butanone

C4H80 7211 7 mL -
(MEK)
tert-Butyl methyl

C5H120 88.15 ~10 mL -
ether (TBME)
5% Sodium
Hydroxide NaOH 40.00 ~8 mL -
Solution
Brine (saturated

_ NaCl 58.44 ~5 mL -

NacCl solution)
Calcium Chloride

CaCl2 110.98 As needed -
(anhydrous)
Water H20 18.02 As needed -

Procedure

¢ Reaction Setup:

o To a 25 mL round-bottom flask equipped with a magnetic stir bar, add acetaminophen (500
mg), anhydrous potassium carbonate (665 mg), and 2-butanone (7 mL).[10]

o Note: Potassium carbonate is not fully soluble in 2-butanone.
o Using a syringe, add 1-iodobutane (0.64 mL) to the reaction mixture.[10]

e Reaction Execution:
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o Attach a reflux condenser to the round-bottom flask.

o Heat the mixture to reflux using a heating mantle set to an appropriate temperature (the
boiling point of 2-butanone is 79.6 °C).

o Maintain the reflux with stirring for approximately 1 hour.[10] The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

e Work-up and Isolation:
o After the reaction is complete, allow the mixture to cool to room temperature.
o Add 4 mL of water to the flask and stir until the solid dissolves.[10]
o Transfer the contents to a separatory funnel.

o Rinse the reaction flask with tert-butyl methyl ether (TBME) (2 x 4 mL) and add the
rinsings to the separatory funnel.

o Separate the layers. The bottom layer is the aqueous layer.
o Extract the aqueous layer with TBME (1 x 5 mL).
o Combine the organic layers in the separatory funnel.

o Wash the combined organic layers with 5% aqueous sodium hydroxide solution (2 x 4 mL)
to remove any unreacted acetaminophen.[10]

o Wash the organic layer with brine (1 x 5 mL).[10]
o Dry the organic layer over anhydrous calcium chloride.
 Purification and Characterization:
o Decant or filter the dried organic solution into a pre-weighed Erlenmeyer flask.

o Evaporate the solvent using a rotary evaporator or a gentle stream of air to obtain the
crude product.
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o Recrystallize the crude product from hot water or a suitable solvent system (e.g.,
ethanol/water) to yield pure Butacetin.

o Determine the melting point of the purified product and characterize it using spectroscopic
methods such as 'H NMR, 3C NMR, and IR spectroscopy.

Experimental Workflow Diagram
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Caption: Experimental workflow for the synthesis of Butacetin.
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Alternative Synthesis Route: From p-
Fluoronitrobenzene

A commercial synthesis of Butacetin starts from p-fluoronitrobenzene.[1][2][3][4] This multi-
step process involves:

e Nucleophilic Aromatic Substitution: The fluorine atom in p-fluoronitrobenzene is substituted
by a tert-butoxy group using a strong base like potassium tert-butoxide.

o Reduction of the Nitro Group: The nitro group is then reduced to an amino group. A common
reducing agent for this transformation is tin(ll) chloride (SnCl2) in the presence of a base,
followed by hydrolysis.[1]

o Acetylation: The resulting amine is acetylated using an acylating agent like acetyl chloride or
acetic anhydride to form the final amide product, Butacetin.[1]

Reaction Pathway Diagram

(CH3)3CO- SnCI2, H+
- Ll

4-tert-Butoxyaniline cHscocl

Click to download full resolution via product page

p-Fluoronitrobenzene 4-tert-Butoxynitrobenzene

Caption: Synthesis of Butacetin from p-fluoronitrobenzene.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety goggles, a
lab coat, and gloves.

o Perform the reaction in a well-ventilated fume hood.

o 2-Butanone and tert-butyl methyl ether are flammable. Keep away from open flames and
ignition sources.

e 1-lodobutane is a lachrymator and should be handled with care.
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e Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

« Handle all chemicals in accordance with their Safety Data Sheets (SDS).

Conclusion

The Williamson ether synthesis provides an effective and straightforward method for the
laboratory-scale synthesis of Butacetin from readily available starting materials. The
alternative route from p-fluoronitrobenzene is suitable for larger-scale industrial production.
Proper execution of the experimental protocol and adherence to safety guidelines are crucial
for a successful and safe synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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